Cas no 2228430-46-2 (5-(2-bromopropyl)-1H-indole)

• Product Name: 5-(2-bromopropyl)-1H-indole
• CAS No: 2228430-46-2
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 6423226
• PubChem ID: 165644882
• Update Time: 2025-11-01

5-(2-bromopropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopropyl)-1H-indole
• EN300-1922971
• 2228430-46-2

• Inchi： 1S/C11H12BrN/c1-8(12)6-9-2-3-11-10(7-9)4-5-13-11/h2-5,7-8,13H,6H2,1H3
• InChI Key： ZKJLRPQRZFGXCW-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 15.8Ų

Additional information on 5-(2-bromopropyl)-1H-indole

Introduction to 5-(2-bromopropyl)-1H-indole (CAS No: 2228430-46-2)

5-(2-bromopropyl)-1H-indole (CAS No: 2228430-46-2) is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic aromatic molecule, characterized by a brominated propyl side chain attached to an indole core, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The structural motif of 5-(2-bromopropyl)-1H-indole combines the unique electronic and steric properties of the indole ring system with the reactivity of the bromine substituent, making it a valuable scaffold for designing novel bioactive molecules.

The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is well-documented for its presence in numerous pharmacologically active compounds. Its aromaticity and ability to engage in hydrogen bonding interactions make it a preferred component in drug design. The introduction of a bromine atom at the 5-position of the indole ring enhances its utility as a synthetic intermediate, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures essential for developing new therapeutic agents.

The 2-bromopropyl side chain adds an additional layer of reactivity and structural diversity to the molecule. The bromine atom can participate in electrophilic aromatic substitution reactions, while the propyl chain provides a hydrophobic anchor that can modulate solubility and binding affinity. This combination makes 5-(2-bromopropyl)-1H-indole particularly useful in the design of ligands for enzyme inhibition and receptor binding studies. Recent advances in computational chemistry have further highlighted its potential as a hit compound in high-throughput screening campaigns, where its structural features can be leveraged to identify novel drug candidates.

In the context of modern drug discovery, 5-(2-bromopropyl)-1H-indole has been explored as a precursor for molecules targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The bromine substituent allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores. This flexibility has been exploited to develop libraries of compounds for medicinal chemistry campaigns aimed at identifying inhibitors with improved selectivity and efficacy.

One notable application of 5-(2-bromopropyl)-1H-indole is in the synthesis of small-molecule probes for studying protein-protein interactions. The indole core can be engineered to interact with specific amino acid residues, while the bromine atom serves as a handle for further chemical manipulation. Such probes are invaluable tools in structural biology and drug discovery, providing insights into molecular recognition processes at an atomic level. The compound's ability to serve as a building block for more complex structures underscores its importance in synthetic organic chemistry.

The chemical properties of 5-(2-bromopropyl)-1H-indole also make it suitable for materials science applications beyond pharmaceuticals. Its aromatic nature and halogen substituents contribute to its stability under various conditions, making it a candidate for use in organic electronics and photovoltaic devices. Additionally, its reactivity with transition metals has been harnessed in catalytic processes that are environmentally benign and efficient. These applications highlight the broad utility of this compound across multiple scientific disciplines.

Recent research has also demonstrated the role of 5-(2-bromopropyl)-1H-indole in developing novel antimicrobial agents. The indole scaffold is known to possess antimicrobial properties, and modifications such as bromination can enhance these effects. Studies have shown that derivatives of this compound exhibit activity against Gram-positive bacteria, making them promising candidates for combating antibiotic-resistant strains. The structural versatility of 5-(2-bromopropyl)-1H-indole allows medicinal chemists to fine-tune its properties for specific therapeutic applications.

The synthesis of 5-(2-bromopropyl)-1H-indole typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of propylindole using brominating agents under controlled conditions, followed by purification via column chromatography or recrystallization techniques. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing reaction times and improving yields. These improvements are crucial for large-scale production required for industrial applications.

In conclusion, 5-(2-bromopropyl)-1H-indole (CAS No: 2228430-46-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features—combining an indole core with a brominated propyl side chain—make it an invaluable intermediate for synthetic chemists. As research continues to uncover new applications for this molecule, its importance is likely to grow further, driving innovation across multiple scientific fields.